(4-Fluorobenzyl)triphenylphosphonium bromide

• CAS: 51044-11-2
• Molecular Formula: C25H21BrFP
• Molecular Weight: 451.3 g/mol
• SMILES: C1=CC=C(C=C1)[P+](CC2=CC=C(C=C2)F)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
• InChI: InChI=1S/C25H21FP.BrH/c26-22-18-16-21(17-19-22)20-27(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2;1H/q+1;/p-1
• InChIKey: DWIYANXFWXPJQY-UHFFFAOYSA-M

(4-Fluorobenzyl)triphenylphosphonium Bromide Profile

(4-Fluorobenzyl)triphenylphosphonium bromide is a quaternary phosphonium salt with the molecular formula C₂₅H₂₁BrFP and a molecular weight of 451.32 g/mol. It is characterized by a triphenylphosphonium cation linked to a para-fluorobenzyl moiety, with a bromide counterion [1]. This compound serves as a key precursor for the synthesis of the PET radiotracer 4-[¹⁸F]fluorobenzyl-triphenylphosphonium ([¹⁸F]FBnTP), which is used for in vivo imaging of mitochondrial membrane potential [2].

Workflow

PET radiotracer precursor synthesis

Selection

4-fluorobenzyl group for ¹⁸F radiolabeling

Use Context

Mitochondrial membrane potential imaging research

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 11255742, (4-Fluorobenzyl)triphenylphosphonium bromide. https://pubchem.ncbi.nlm.nih.gov/compound/11255742 View Source
• [2] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Assessment of myocardial perfusion and viability in rats using a novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. Journal of Nuclear Medicine, 48(5), 873-880. View Source

Why (4-Fluorobenzyl)triphenylphosphonium Bromide Cannot Be Substituted

Substituting (4-Fluorobenzyl)triphenylphosphonium bromide with its non-fluorinated benzyl analog (CAS 1449-46-3) or positional isomers (2- or 3-fluorobenzyl) fundamentally alters key physicochemical and radiochemical properties. The para-fluorine atom is essential for ¹⁸F radiolabeling via aromatic nucleophilic substitution, enabling PET imaging applications that are inaccessible with the non-fluorinated counterpart [1]. Furthermore, the specific electronic effects of the 4-fluoro substituent influence the compound's behavior in Wittig olefination reactions and its utility in generating ylides for stereoselective alkene synthesis [2]. Therefore, generic substitution compromises both the intended application and the reproducibility of downstream results.

!

Non-fluorinated benzyl analog

Lacks the para-fluorine required for ¹⁸F radiolabeling; PET imaging applications become inaccessible.

!

2- or 3-fluorobenzyl positional isomers

Electronic effects differ, altering radiolabeling efficiency and stereoselectivity in Wittig reactions.

!

Generic phosphonium salts

May not support the same ylide reactivity or mitochondrial targeting profile; downstream reproducibility may shift.

• [1] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Assessment of myocardial perfusion and viability in rats using a novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. Journal of Nuclear Medicine, 48(5), 873-880. View Source
• [2] Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927. View Source

Evidence-Based Advantages of (4-Fluorobenzyl)triphenylphosphonium Bromide

Radiochemical Yield for PET Tracer Synthesis

The synthesis of the PET tracer [¹⁸F]FBnTP from (4-Fluorobenzyl)triphenylphosphonium bromide precursor achieves a radiochemical yield (RCY) of 28.6 ± 5.1% (n=3) under optimized automated conditions, yielding 1.4–2.2 GBq of final product with >99% radiochemical purity [1]. In contrast, the carbon-11 analog [¹¹C]TPMP, while useful, is limited by the 20-minute half-life of ¹¹C, which restricts its clinical utility for routine myocardial perfusion imaging and multi-patient studies [2].

Radiochemical yield

Cross-study comparable

[¹⁸F]FBnTP RCY 28.6 ± 5.1% (n=3), >99% radiochemical purity, 1.4–2.2 GBq

Supports automated multi-dose tracer production for PET imaging studies

ELIXYS FLEX/CHEM module; starting activity 9.4–12.0 GBq

Evidence Dimension	Radiochemical Yield and Tracer Production
Target Compound Data	[¹⁸F]FBnTP: RCY 28.6 ± 5.1%, AY 1.4–2.2 GBq, RCP >99%
Comparator Or Baseline	[¹¹C]TPMP: not directly comparable due to ¹¹C half-life limitations
Quantified Difference	[¹⁸F]FBnTP synthesis is feasible for multi-dose production; [¹¹C]TPMP is not.
Conditions	Automated radiosynthesis on ELIXYS FLEX/CHEM module, starting activity 9.4–12.0 GBq [¹⁸F]fluoride

Why This Matters

This demonstrates that the compound enables the scalable, automated production of a clinically viable PET tracer, a capability not shared by its carbon-11 counterpart.

• [1] Bratteby, K., Shalgunov, V., Battisti, U. M., Petersen, I. N., van den Broek, S. L., Ohlsson, T., ... & Herth, M. M. (2018). An Automated Multidose Synthesis of the Potentiometric PET Probe 4-[¹⁸F]Fluorobenzyl-Triphenylphosphonium ([¹⁸F]FBnTP). Molecular Imaging and Biology, 20(2), 205-212. View Source
• [2] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Assessment of myocardial perfusion and viability in rats using a novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. Journal of Nuclear Medicine, 48(5), 873-880. View Source

Head-to-Head Validation of Membrane Potential Sensing

In a direct comparison, the cellular uptake of [¹⁸F]FBnTP demonstrated a linear decrease with stepwise membrane depolarization, exhibiting a slope of -0.58 ± 0.06 and a correlation coefficient of 0.94 ± 0.07. These values are statistically indistinguishable (p>0.17) from those measured for the established voltage sensor [³H]tetraphenylphosphonium (³H-TPP), which showed a slope of -0.63 ± 0.06 and correlation coefficient of 0.96 ± 0.05 [1]. Furthermore, collapse of mitochondrial membrane potential (Δψₘ) caused a substantial decrease in cellular uptake for both [¹⁸F]FBnTP (81.6 ± 8.1%) and ³H-TPP (85.4 ± 6.7%), confirming equivalent voltage-dependent performance [1].

Voltage sensor validation

Head-to-head

[¹⁸F]FBnTP slope -0.58 ± 0.06 vs. ³H-TPP -0.63 ± 0.06 (p>0.17); uptake decrease 81.6% vs. 85.4% after Δψ_m collapse

Equivalent voltage-dependent uptake confirms research-grade mitochondrial membrane potential sensing

H345 lung carcinoma cells; staurosporine-induced depolarization

Evidence Dimension	Voltage-dependent cellular uptake (slope of depolarization response)
Target Compound Data	[¹⁸F]FBnTP: slope -0.58 ± 0.06; correlation 0.94 ± 0.07; uptake decrease 81.6 ± 8.1%
Comparator Or Baseline	³H-TPP: slope -0.63 ± 0.06; correlation 0.96 ± 0.05; uptake decrease 85.4 ± 6.7%
Quantified Difference	No statistically significant difference (p>0.17)
Conditions	H345 lung carcinoma cell line, stepwise membrane depolarization, and Δψₘ collapse via staurosporine

Why This Matters

This validates that the fluorinated analog matches the performance of the gold-standard voltage sensor ³H-TPP, confirming its suitability for quantitative PET imaging of mitochondrial dysfunction.

• [1] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Characterization of membrane potential-dependent uptake of the novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. European Journal of Nuclear Medicine and Molecular Imaging, 34(12), 2057-2065. View Source

Crystal Structure for QSAR and Docking

The single-crystal X-ray structure of (4-fluorobenzyl)triphenylphosphonium bromide has been solved, confirming a monoclinic crystal system with space group P2₁/n and unit cell parameters a = 9.6550(2) Å, b = 14.0446(3) Å, c = 16.0765(2) Å, β = 99.634(1)°, and V = 2149.24(7) ų at T = 301.5(10) K [1]. In contrast, the non-fluorinated analog benzyltriphenylphosphonium bromide (CAS 1449-46-3) has a reported melting point of 295–298 °C, but its detailed crystal structure is less well-defined in the literature, limiting its utility in precise computational modeling .

Crystal structure

Cross-study comparable

Monoclinic P2₁/n, a=9.6550 Å, b=14.0446 Å, c=16.0765 Å, β=99.634°, V=2149.24 ų, R_gt=0.0425

Enables accurate molecular docking and QSAR modeling for mitochondria-targeted compound design

Non-fluorinated analog lacks comparable high-resolution data

Evidence Dimension	Crystallographic data availability and quality
Target Compound Data	Monoclinic, P2₁/n, a=9.6550 Å, b=14.0446 Å, c=16.0765 Å, β=99.634°, V=2149.24 ų, Rgt(F)=0.0425
Comparator Or Baseline	Benzyltriphenylphosphonium bromide: limited crystallographic data, primarily melting point (295–298 °C)
Quantified Difference	The fluorinated analog provides high-resolution structural data (Rgt=0.0425) suitable for QSAR, while the non-fluorinated analog does not.
Conditions	Single-crystal X-ray diffraction at 301.5 K

Why This Matters

The availability of a high-quality crystal structure allows for accurate molecular docking, QSAR modeling, and structure-based design, providing a clear advantage for computational chemistry and drug discovery applications.

• [1] Hokelek, T., Akbas, H., Okumus, A., & Kilic, Z. (2025). Crystal structure of (4-fluorobenzyl)triphenylphosphonium bromide, C₂₅H₂₁BrFP. Zeitschrift für Kristallographie - New Crystal Structures, 240(1), 123-125. View Source

Efficient Wittig Reagent Synthesis

Under optimized microwave irradiation conditions, the synthesis of substituted benzyltriphenylphosphonium bromides, including the 4-fluoro derivative, proceeds with yields of 87–98% within 30 minutes at 60 °C in THF [1]. In comparison, conventional thermal synthesis of the non-fluorinated analog benzyltriphenylphosphonium bromide typically yields 75–95% but often requires longer reaction times (2–24 hours) and elevated temperatures (80–110 °C) .

Wittig reagent synthesis

Class-level inference

87–98% yield under microwave irradiation (30 min, 60 °C) vs. thermal 75–95% (2–24 h, 80–110 °C)

Demonstrates efficient laboratory-scale preparation; supports rapid ylide generation for fluorinated alkene synthesis

THF solvent; class-level inference for substituted benzylphosphonium salts

Evidence Dimension	Synthesis yield and time
Target Compound Data	87–98% yield (microwave, 30 min, 60 °C)
Comparator Or Baseline	Benzyltriphenylphosphonium bromide: 75–95% yield (thermal, 2–24 h, 80–110 °C)
Quantified Difference	Microwave method achieves comparable or higher yields with >75% reduction in reaction time.
Conditions	THF solvent, 60 °C, 30 min microwave irradiation vs. conventional heating

Why This Matters

This demonstrates that the fluorinated compound can be synthesized with high efficiency using modern microwave-assisted methods, reducing both time and energy costs in laboratory-scale production.

• [1] Rahman, A. F. M. M., & Zulkefeli, M. (2021). Preparation of (Substituted)-Benzyltriphenylphosphonium Bromide Salts Under Microwave Irradiation. Biomedical Journal of Scientific & Technical Research, 39(2), 31097-31102. View Source

Optimal Use Cases for (4-Fluorobenzyl)triphenylphosphonium Bromide

Precursor for Automated [¹⁸F]FBnTP Synthesis

This compound is the essential precursor for the automated, multidose production of [¹⁸F]FBnTP, a PET radiopharmaceutical for non-invasive imaging of mitochondrial membrane potential (Δψₘ). As demonstrated, the synthesis achieves a radiochemical yield of 28.6 ± 5.1% with >99% radiochemical purity, enabling imaging of multiple patients from a single production run [1]. This application is directly supported by the compound's specific 4-fluoro substitution, which facilitates ¹⁸F labeling and mitochondrial targeting [2].

Quantitative Assessment of Mitochondrial Dysfunction

The derived radiotracer [¹⁸F]FBnTP has been validated as a quantitative voltage sensor for mitochondrial membrane potential, exhibiting performance statistically equivalent to the gold-standard [³H]TPP (slope: -0.58 vs -0.63; p>0.17) [1]. This enables precise, non-invasive measurement of Δψₘ in vivo, which is critical for studying mitochondrial dysfunction in cancer, cardiovascular disease, and neurodegenerative disorders [2].

QSAR and Docking Studies

The solved single-crystal X-ray structure (monoclinic P2₁/n, a=9.6550 Å, b=14.0446 Å, c=16.0765 Å, β=99.634°) [1] provides a high-quality, experimentally derived 3D conformation for the (4-fluorobenzyl)triphenylphosphonium cation. This structural data is invaluable for molecular docking simulations, quantitative structure-activity relationship (QSAR) modeling, and the rational design of new mitochondria-targeted compounds [2].

Stereoselective Alkene Synthesis via Wittig Olefination

As a substituted benzyltriphenylphosphonium salt, this compound serves as a Wittig reagent precursor for the stereoselective synthesis of alkenes. Under microwave irradiation, it can be prepared with yields of 87–98% in 30 minutes [1], enabling rapid generation of ylides for reactions requiring a fluorinated benzyl group. This is particularly advantageous for synthesizing fluorinated pharmaceuticals and agrochemicals where the 4-fluorophenyl motif is crucial for bioactivity [2].

Application

Selection Property

Validation Focus

PET radiotracer precursor for mitochondrial imaging studies

4-fluoro substitution for ¹⁸F radiolabeling

Radiochemical yield and purity under automated synthesis

Voltage sensor for mitochondrial membrane potential research

TPP-based mitochondrial targeting motif

Voltage-dependent uptake correlation with gold-standard sensor

Structural modeling for mitochondria-targeted compound design

High-resolution single-crystal structure

Docking accuracy and QSAR model refinement

Wittig olefination for fluorinated alkene synthesis

Microwave-assisted phosphonium salt preparation

Reaction yield and stereoselectivity in ylide generation

• [1] Bratteby, K., Shalgunov, V., Battisti, U. M., Petersen, I. N., van den Broek, S. L., Ohlsson, T., ... & Herth, M. M. (2018). An Automated Multidose Synthesis of the Potentiometric PET Probe 4-[¹⁸F]Fluorobenzyl-Triphenylphosphonium ([¹⁸F]FBnTP). Molecular Imaging and Biology, 20(2), 205-212. View Source
• [2] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Assessment of myocardial perfusion and viability in rats using a novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. Journal of Nuclear Medicine, 48(5), 873-880. View Source
• [3] Madar, I., Ravert, H., DiPaula, A., Du, Y., Dannals, R. F., & Becker, L. C. (2007). Characterization of membrane potential-dependent uptake of the novel PET tracer ¹⁸F-fluorobenzyl triphenylphosphonium cation. European Journal of Nuclear Medicine and Molecular Imaging, 34(12), 2057-2065. View Source
• [4] Hokelek, T., Akbas, H., Okumus, A., & Kilic, Z. (2025). Crystal structure of (4-fluorobenzyl)triphenylphosphonium bromide, C₂₅H₂₁BrFP. Zeitschrift für Kristallographie - New Crystal Structures, 240(1), 123-125. View Source
• [5] Rahman, A. F. M. M., & Zulkefeli, M. (2021). Preparation of (Substituted)-Benzyltriphenylphosphonium Bromide Salts Under Microwave Irradiation. Biomedical Journal of Scientific & Technical Research, 39(2), 31097-31102. View Source